
Application Notes: Micellar Electrokinetic
Chromatography for the Analysis of Quinoline

Yellow

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Quinoline Yellow

Cat. No.: B133950 Get Quote

Introduction

Quinoline Yellow (INS No. 104, CI Food Yellow 13) is a synthetic food colorant widely used in

beverages, confectionery, and pharmaceuticals.[1][2][3] It is a mixture of sodium salts of the

mono-, di-, and trisulfonated derivatives of 2-(2-quinolyl)-1,3-indandione.[1][4][5] Due to

regulatory requirements and potential health concerns, accurate and reliable analytical

methods for the quantification of Quinoline Yellow and its subsidiary coloring matters in

various matrices are essential. Micellar Electrokinetic Chromatography (MEKC) offers a

powerful analytical tool for this purpose.

MEKC is a hybrid separation technique that combines the principles of capillary electrophoresis

and chromatography.[6][7] It is particularly well-suited for the analysis of both charged and

neutral analytes in a single run.[6][8][9] In MEKC, a surfactant is added to the background

electrolyte at a concentration above its critical micelle concentration (CMC), leading to the

formation of micelles.[7] These micelles act as a pseudo-stationary phase, and the separation

of analytes is based on their differential partitioning between the micelles and the surrounding

aqueous buffer.[6][7]

Principle of MEKC in Quinoline Yellow Analysis

Quinoline Yellow consists of sulfonated anionic compounds. In a typical MEKC setup under

alkaline conditions, a strong electroosmotic flow (EOF) is generated towards the cathode.[7]
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The anionic micelles of a surfactant like sodium dodecyl sulfate (SDS) migrate

electrophoretically towards the anode, against the EOF. The components of Quinoline Yellow,

being anionic, will also migrate towards the anode. Their separation is achieved based on their

hydrophobicity and charge, which governs their interaction with the SDS micelles. More

hydrophobic components will partition more strongly into the micelles and thus have a slower

net migration towards the cathode, resulting in longer migration times.

Experimental Protocol
This protocol provides a starting point for the analysis of Quinoline Yellow in food and

pharmaceutical samples using MEKC. Optimization of specific parameters may be required

depending on the sample matrix and instrumentation.

1. Instrumentation and Materials

Capillary Electrophoresis (CE) system equipped with a UV-Vis detector.

Uncoated fused-silica capillary (e.g., 50 µm i.d., ~50-70 cm total length).

Data acquisition and analysis software.

pH meter.

Analytical balance.

Micropipettes and vials.

Syringe filters (0.45 µm).

Quinoline Yellow analytical standard.

Sodium dodecyl sulfate (SDS).

Sodium tetraborate.

Boric acid.

Sodium hydroxide.
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Methanol (HPLC grade).

Deionized water (18 MΩ·cm).

2. Preparation of Solutions

Background Electrolyte (BGE): Prepare a 20 mM sodium tetraborate buffer containing 100

mM SDS. Adjust the pH to 9.2 with a concentrated sodium hydroxide or boric acid solution.

Filter the buffer through a 0.45 µm syringe filter before use.

Standard Stock Solution: Accurately weigh and dissolve an appropriate amount of Quinoline
Yellow analytical standard in deionized water to prepare a stock solution of 1 mg/mL.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the BGE to obtain concentrations in the desired range (e.g., 1-100

µg/mL).

3. Sample Preparation

Liquid Samples (e.g., Beverages): Degas the sample by sonication. Filter an aliquot through

a 0.45 µm syringe filter. Dilute the filtered sample with the BGE to a concentration within the

calibration range.

Solid Samples (e.g., Candies, Tablets): Accurately weigh a representative amount of the

homogenized sample. Dissolve the sample in a known volume of deionized water or a

suitable solvent mixture (e.g., water-methanol). Sonicate to ensure complete dissolution.

Centrifuge to remove any insoluble excipients. Filter the supernatant through a 0.45 µm

syringe filter. Dilute the filtered solution with the BGE to a concentration within the calibration

range.

4. MEKC Conditions

Capillary: Uncoated fused-silica, 50 µm i.d., 60 cm total length (50 cm effective length).

Capillary Conditioning: At the beginning of each day, rinse the capillary with 0.1 M NaOH (10

min), deionized water (10 min), and finally with the BGE (20 min). Between runs, rinse with

the BGE for 2-3 minutes.
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Injection: Hydrodynamic injection at 50 mbar for 5 seconds.

Separation Voltage: 25 kV.

Temperature: 25 °C.

Detection: UV detection at 280 nm and 411 nm (the absorption maximum for Quinoline
Yellow).

5. Data Analysis

Identify the peaks corresponding to the different sulfonated components of Quinoline Yellow
based on their migration times in the standard chromatogram.

Construct a calibration curve by plotting the peak area of the main component(s) against the

corresponding concentration of the working standard solutions.

Quantify the amount of Quinoline Yellow in the sample by interpolating the peak area from

the calibration curve.

Data Presentation
The following table summarizes representative quantitative data that could be obtained from a

validated MEKC method for Quinoline Yellow analysis. The values are indicative and may

vary depending on the specific experimental conditions and sample matrix.
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Parameter Value

Migration Time (main peak) 5 - 10 min

Linearity Range 1 - 100 µg/mL

Correlation Coefficient (r²) > 0.99

Limit of Detection (LOD) 0.2 - 1 µg/mL

Limit of Quantification (LOQ) 0.6 - 3 µg/mL

Repeatability (RSD%) < 2%

Reproducibility (RSD%) < 5%

Recovery 95 - 105%

Visualizations
Logical Relationship of MEKC Principle

MEKC System

Separation Mechanism

Capillary

Background Electrolyte
(Aqueous Buffer)

Differential Partitioning

Surfactant
(e.g., SDS)

Micelles
(Pseudo-stationary Phase)

> CMC

Quinoline Yellow
(Analyte) Separation

Click to download full resolution via product page

Caption: Principle of Micellar Electrokinetic Chromatography.
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Experimental Workflow for Quinoline Yellow Analysis
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Caption: Workflow for Quinoline Yellow analysis by MEKC.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b133950?utm_src=pdf-body
https://www.benchchem.com/product/b133950?utm_src=pdf-body-img
https://www.benchchem.com/product/b133950?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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